2-(2-methylphenyl)prop-2-en-1-ol
Overview
Description
2-(2-Methylphenyl)prop-2-en-1-ol, also known as 2-methylprop-2-enylbenzene, is an organic compound belonging to the family of aromatic compounds. It is a colorless liquid with a pleasant odor and is used in a variety of applications, including perfumery and pharmaceuticals. 2-(2-Methylphenyl)prop-2-en-1-ol is also known as methyl-2-propenylbenzene, 2-methylallylbenzene, and methylallylbenzene.
Mechanism of Action
The exact mechanism of action of 2-(2-Methylphenyl)prop-2-en-1-ol is not fully understood. However, it is believed that the compound is able to interact with certain enzymes, such as cytochrome P450, and thereby modulate their activity. Furthermore, it has been suggested that the compound may act as an antioxidant by scavenging free radicals and preventing oxidative stress.
Biochemical and Physiological Effects
2-(2-Methylphenyl)prop-2-en-1-ol has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that the compound is able to inhibit the growth of certain cancer cell lines, suggesting that it may have potential as an anticancer agent. Furthermore, it has been shown to have antioxidant activity and may be able to protect cells from oxidative damage. Additionally, it has been shown to have anti-inflammatory effects and may be able to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(2-Methylphenyl)prop-2-en-1-ol in laboratory experiments is its relatively low cost and easy availability. Furthermore, it is relatively stable and can be stored for long periods of time without significant degradation. On the other hand, the compound is toxic and should be handled with caution. Additionally, it is flammable and should be kept away from sources of ignition.
Future Directions
Future research on 2-(2-Methylphenyl)prop-2-en-1-ol should focus on further elucidating its mechanism of action and exploring its potential applications in medicine. Additionally, further studies should be conducted to evaluate the compound’s potential as an antioxidant and anti-inflammatory agent. Finally, research should be conducted to investigate the compound’s potential as a starting material for the synthesis of other compounds, such as pharmaceuticals and fragrances.
Synthesis Methods
2-(2-Methylphenyl)prop-2-en-1-ol can be synthesized from the reaction of 2-methylbenzyl alcohol and allyl chloride in the presence of a catalytic amount of sulfuric acid. The reaction proceeds in two steps, where the alcohol is first converted to the corresponding halide, and then the halide is reacted with allyl chloride to form the desired product. The reaction is typically performed at temperatures between 50 and 70 °C and can be completed in a few hours.
Scientific Research Applications
2-(2-Methylphenyl)prop-2-en-1-ol has been studied extensively in the scientific community due to its potential applications in various fields. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers. In addition, it has been studied for its potential role in the treatment of certain cancers and as an antioxidant. Furthermore, it has been used as a starting material for the synthesis of other compounds, such as the antibiotic erythromycin and the antifungal agent miconazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methylphenyl)prop-2-en-1-ol involves the reaction of 2-methylphenylacetaldehyde with acetone in the presence of a base to form 2-(2-methylphenyl)but-2-en-1-ol, which is then dehydrated to form the final product.", "Starting Materials": [ "2-methylphenylacetaldehyde", "acetone", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Mix 2-methylphenylacetaldehyde and acetone in a 1:1 molar ratio in a reaction flask.", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir for several hours at room temperature.", "Step 3: Extract the product with a suitable solvent (e.g. diethyl ether).", "Step 4: Dry the organic layer with anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain 2-(2-methylphenyl)but-2-en-1-ol.", "Step 6: Dehydrate 2-(2-methylphenyl)but-2-en-1-ol by heating it with a suitable dehydrating agent (e.g. sulfuric acid) to obtain the final product, 2-(2-methylphenyl)prop-2-en-1-ol." ] } | |
CAS RN |
1179318-35-4 |
Product Name |
2-(2-methylphenyl)prop-2-en-1-ol |
Molecular Formula |
C10H12O |
Molecular Weight |
148.2 |
Purity |
92 |
Origin of Product |
United States |
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